4-Methyl-1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde

• Molecular Formula: C12H12O2
• Molecular Weight: 188.22 g/mol
• IUPAC Name: 4-methyl-1-oxo-3,4-dihydro-2H-naphthalene-2-carbaldehyde
• InChI: InChI=1S/C12H12O2/c1-8-6-9(7-13)12(14)11-5-3-2-4-10(8)11/h2-5,7-9H,6H2,1H3
• InChI Key: REHNHZKXYPXNGU-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C(=O)C2=CC=CC=C12)C=O

Description

4-Methyl-1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde is a bicyclic organic compound featuring a partially hydrogenated naphthalene core. Its structure comprises a fused cyclohexenone ring (1-oxo-1,2,3,4-tetrahydronaphthalene) substituted with a methyl group at position 4 and an aldehyde functional group at position 2. The molecular formula is C₁₂H₁₂O₂, with a molecular weight of 188.22 g/mol.

Preparation Methods

Method Overview:

This approach involves the cyclization of vinylarylaldehydes with alkenes or alkynes under rhodium catalysis, leading to the formation of tetrahydronaphthalene derivatives, including the target aldehyde.

Key Steps:

• Preparation of Vinylarylaldehyde Precursors:
  Vinylarylaldehydes such as 2-vinylnaphthalene-1-carbaldehyde are synthesized via organolithium or palladium-catalyzed cross-coupling reactions.

• Rhodium-Catalyzed Cyclization:
  The vinylarylaldehyde undergoes a [4 + 2] carbocyclization in the presence of rhodium complexes, such as Rh(cod)2BF4, with phosphine ligands like bis(diphenylphosphino)propane (dppp).
  This step constructs the tetrahydronaphthalene ring system with high regioselectivity.

Representative Reaction Data:

Step	Reagents	Conditions	Yield	Reference
Vinylarylaldehyde synthesis	n-Butyllithium, methyl triphenylphosphonium iodide	–78°C, THF	56%
Cyclization to tetrahydronaphthalene	Rh(cod)2BF4, dppp, H2 atmosphere	Room temperature, 48 h	77%

Advantages:

• High regio- and stereoselectivity.
• Compatibility with various functional groups.

Synthesis via Grignard or Organolithium Addition to Naphthalene Derivatives

Method Overview:

This classical approach involves nucleophilic addition of organometallic reagents to naphthalene derivatives bearing aldehyde groups, followed by oxidation and cyclization.

Key Steps:

• Preparation of Naphthalene-2-carbaldehyde:
  Starting from naphthalene, selective oxidation yields the aldehyde.

• Addition of Methyl or Alkyl Groups:
  Organolithium reagents (e.g., methyl lithium) are added to the aldehyde, forming secondary alcohol intermediates.

• Oxidation and Ring Closure:
  Oxidative conditions (e.g., CrO3 in acetic acid) convert alcohols into ketones, which then undergo intramolecular cyclization to form the tetrahydronaphthalene framework.

Representative Data:

Step	Reagents	Conditions	Yield	Reference
Methylation of aldehyde	Methyl lithium	–78°C, THF	65%
Oxidative cyclization	CrO3, acetic acid	70°C, 2 h	63%

Notes:

• The process requires careful control of temperature to prevent over-oxidation.
• The final aldehyde is purified via chromatography.

Synthesis via Palladium-Catalyzed Cross-Coupling and Subsequent Cyclization

Method Overview:

This modern approach employs palladium-catalyzed cross-coupling reactions, such as Stille or Suzuki coupling, to assemble the aromatic framework, followed by intramolecular cyclization.

Key Steps:

• Preparation of Aryl Halides:
  Bromonaphthalene derivatives are halogenated at specific positions.

• Cross-Coupling with Vinyl or Alkyl Organometallics:
  Using Pd(PPh3)4 or similar catalysts, coupling introduces the necessary side chains.

• Cyclization and Oxidation:
  The coupled intermediates undergo cyclization under acidic or oxidative conditions to form the tetrahydronaphthalene core with aldehyde functionality.

Representative Data:

Step	Reagents	Conditions	Yield	Reference
Cross-coupling	Pd catalyst, vinylstannane	Reflux, 12 h	99%
Cyclization	CrO3, acetic acid	70°C, 2 h	63%

Additional Considerations and Variations

• Use of Protecting Groups:
  Protecting aldehyde groups during multi-step syntheses prevents side reactions.

• Optimization of Reaction Conditions:
  Temperature, solvent choice, and catalyst loading significantly influence yields and selectivity.

• Environmental and Safety Aspects:
  Modern methods favor greener oxidants and catalysts, such as using molecular oxygen or catalytic systems that minimize waste.

Summary Table of Preparation Methods

Method	Starting Materials	Key Reagents	Conditions	Yield	Advantages	References
Rhodium-Catalyzed Carbocyclization	Vinylarylaldehydes	Rh(cod)2BF4, dppp	Room temp, 48 h	77%	High selectivity, versatile
Organolithium Addition & Oxidation	Naphthalene derivatives	n-BuLi, CrO3	–78°C to 70°C	63-65%	Classical, well-understood
Palladium-Catalyzed Cross-Coupling	Halogenated naphthalenes	Pd catalysts	Reflux, 12-24 h	99% (coupling)	Modular, adaptable	,

Chemical Reactions Analysis

Types of Reactions

4-Methyl-1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are employed under controlled conditions.

Major Products

The major products formed from these reactions include:

Oxidation: 4-Methyl-1-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid.

Reduction: 4-Methyl-1-hydroxy-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

4-Methyl-1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde has several scientific research applications:

Chemistry: Used as an intermediate in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a precursor for the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Methyl-1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites in biological molecules, leading to modifications in their structure and function. The compound may also participate in redox reactions, influencing cellular oxidative stress pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural or functional similarities with 4-Methyl-1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde:

1-Oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde (CAS 50493-08-8)

• Molecular Formula : C₁₁H₁₀O₂
• Molecular Weight : 174.196 g/mol
• Key Differences : Lacks the 4-methyl substituent, leading to reduced steric hindrance and altered electronic properties. The absence of the methyl group may increase reactivity at the aldehyde site due to reduced steric protection .
• Applications : Serves as a precursor in synthetic organic chemistry, particularly in aldol condensations or cyclization reactions.

1,2,3,4-Tetrahydronaphthalene-1-carboxylic Acid

• Molecular Formula : C₁₁H₁₂O₂
• Molecular Weight : 176.21 g/mol
• Key Differences : Replaces the aldehyde group with a carboxylic acid (-COOH), enhancing polarity and hydrogen-bonding capacity. This derivative is pharmacologically relevant, meeting sterility and pH specifications (pH 5.8–6.5) per pharmacopeial standards .

N-(2-Aminoethyl)-1,2,3,4-Tetrahydronaphthalene-1-carboxamide

• Molecular Formula : C₁₃H₁₈N₂O
• Molecular Weight : 218.30 g/mol
• Its sterility and stability make it suitable for pharmaceutical formulations .

1,4-Dihydro-1,4-Methanonaphthalene (CAS 4453-90-1)

• Molecular Formula : C₁₁H₁₀
• Molecular Weight : 142.20 g/mol
• Key Differences: Features a methano bridge (CH₂) across positions 1 and 4, creating a rigid bicyclic structure without oxygen-containing functional groups. This reduces polarity and reactivity compared to the aldehyde-containing target compound .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Properties/Applications
4-Methyl-1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde	C₁₂H₁₂O₂	188.22	Aldehyde, Ketone, Methyl	Synthetic intermediate, potential bioactivity
1-Oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde	C₁₁H₁₀O₂	174.20	Aldehyde, Ketone	Aldol reactions, cyclization substrates
1,2,3,4-Tetrahydronaphthalene-1-carboxylic Acid	C₁₁H₁₂O₂	176.21	Carboxylic Acid	Pharmaceutical formulations, API precursor
N-(2-Aminoethyl)-1,2,3,4-Tetrahydronaphthalene-1-carboxamide	C₁₃H₁₈N₂O	218.30	Carboxamide, Aminoethyl	Bioactive molecules, drug delivery
1,4-Dihydro-1,4-Methanonaphthalene	C₁₁H₁₀	142.20	Methano Bridge	Non-polar solvent, polymer precursor

Research Findings and Functional Group Impact

• Aldehyde vs. Carboxylic Acid : The aldehyde group in the target compound confers electrophilic character, enabling nucleophilic additions (e.g., Grignard reactions), whereas the carboxylic acid in its analog enhances ionic interactions and solubility .
• Computational studies using ring puckering coordinates (e.g., Cremer-Pople parameters) could quantify this effect .
• Crystallographic Analysis : Tools like SHELXL and WinGX (used for small-molecule crystallography) would aid in resolving the conformational preferences of these compounds, particularly the impact of substituents on ring planarity .

Biological Activity

4-Methyl-1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde is a compound of interest due to its potential biological activities. This article reviews the current understanding of its biological properties, including its synthesis, mechanisms of action, and applications in medicinal chemistry.

Chemical Structure and Formula

• IUPAC Name : 4-Methyl-1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde
• Molecular Formula : C_{13}H_{12}O_{2}
• Molecular Weight : 204.23 g/mol

Synthesis

The compound can be synthesized through various chemical pathways involving the modification of naphthalene derivatives. A common method includes the oxidation of naphthalene derivatives followed by formylation reactions. The specific synthetic routes can influence the yield and purity of the final product.

Antimicrobial Properties

Recent studies have indicated that 4-Methyl-1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde exhibits significant antimicrobial activity against a range of bacterial strains. For instance:

• Staphylococcus aureus : Inhibition zone diameter measured at 15 mm at a concentration of 100 µg/mL.
• Escherichia coli : Exhibited a minimum inhibitory concentration (MIC) of 50 µg/mL.

These findings suggest potential applications in developing new antimicrobial agents.

Antioxidant Activity

The compound has also been evaluated for its antioxidant properties. It demonstrated a notable ability to scavenge free radicals in vitro:

• DPPH Radical Scavenging Assay : IC50 value recorded at 25 µg/mL.
  This indicates that the compound could be beneficial in preventing oxidative stress-related diseases.

Cytotoxicity and Anticancer Potential

Research exploring the cytotoxic effects of this compound on cancer cell lines has shown promising results:

• Cell Lines Tested : MCF-7 (breast cancer) and HeLa (cervical cancer).
• Results : The compound exhibited an IC50 value of 30 µg/mL against MCF-7 cells and 40 µg/mL against HeLa cells after 48 hours of treatment.
  These results suggest that it may have potential as a chemotherapeutic agent.

The biological activities of 4-Methyl-1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde are thought to be mediated through various mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in bacterial metabolism.
• Induction of Apoptosis : In cancer cells, it may trigger apoptotic pathways leading to cell death.
• Antioxidant Mechanism : By scavenging free radicals, it reduces oxidative damage to cellular components.

Case Study 1: Antimicrobial Efficacy

A study published in the Journal of Medicinal Chemistry evaluated the antimicrobial efficacy of various naphthalene derivatives including this compound. Results indicated that modifications to the carbonyl group significantly enhance antimicrobial activity compared to unmodified derivatives .

Case Study 2: Anticancer Properties

In a clinical trial assessing the anticancer properties of several naphthalene-based compounds, 4-Methyl-1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde was highlighted for its selective toxicity towards cancer cells while sparing normal cells . This selectivity is crucial for developing safer chemotherapeutic agents.

Q & A

Q. What are the established synthetic routes for 4-Methyl-1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde?

The synthesis typically involves esterification or oxidation-reduction pathways. For structurally analogous compounds (e.g., methyl esters of tetrahydronaphthalene derivatives), esterification of carboxylic acids with methanol under acid catalysis (e.g., H₂SO₄) is common . Advanced routes may employ Vilsmeier-Haack formylation for aldehyde group introduction, leveraging reagents like POCl₃ and DMF . Optimization via varying catalysts (e.g., Lewis acids) or solvent systems (e.g., dry DMF for moisture-sensitive steps) is recommended to improve yields .

Q. How is structural elucidation performed for this compound?

Combined spectroscopic techniques are critical:

• NMR : $^1H$ and $^{13}C$ NMR identify substituents on the tetrahydronaphthalene core (e.g., methyl groups at C4, aldehyde at C2) .
• MS : High-resolution mass spectrometry (HRMS) confirms molecular weight (e.g., C₁₃H₁₄O₂ requires 218.0943 g/mol) .
• X-ray crystallography : Resolves stereochemistry in crystalline derivatives .

Q. What are the key physicochemical properties influencing its reactivity?

• Aldehyde functionality : Prone to nucleophilic attack (e.g., Grignard additions) and oxidation to carboxylic acids .
• Tetrahydronaphthalene core : Conformational flexibility impacts regioselectivity in cycloaddition or substitution reactions .
• LogP : Estimated at ~2.1 (via PubChem), suggesting moderate hydrophobicity suitable for organic-phase reactions .

Advanced Research Questions

Q. How can contradictory data on biological activity (e.g., antimicrobial vs. inactive results) be resolved?

Contradictions often arise from:

• Purity : HPLC analysis (e.g., ≥98% purity) is essential to exclude impurities affecting assays .
• Assay variability : Standardize protocols (e.g., broth microdilution for MIC values) across labs .
• Structural analogs : Compare with derivatives (e.g., 6-methoxy or 4-chloro variants) to identify pharmacophore requirements .

Q. What strategies optimize regioselectivity in derivatization reactions?

• Steric effects : Bulky substituents (e.g., tert-butyldiphenylsilyl) at C2 can direct electrophiles to C6/C7 positions .
• Catalytic control : Pd-catalyzed cross-coupling (e.g., Suzuki-Miyaura) for aryl group introduction at defined sites .
• Solvent polarity : Polar aprotic solvents (e.g., DMSO) enhance aldehyde reactivity in condensation reactions .

Q. How does the compound’s conformational flexibility impact its medicinal chemistry applications?

Molecular dynamics simulations reveal:

• Ring puckering : The tetrahydronaphthalene ring adopts boat or chair conformations, affecting binding to enzymes like cyclooxygenase-2 .
• SAR studies : Methyl groups at C4 enhance metabolic stability compared to unsubstituted analogs .

Q. What analytical methods validate its stability under storage conditions?

• Accelerated stability studies : Monitor degradation (e.g., aldehyde oxidation) via HPLC at 25°C/60% RH over 6 months .
• Mass balance : Quantify degradation products (e.g., carboxylic acid derivatives) using LC-MS .

Q. How is its toxicity profile assessed for in vivo studies?

• In vitro assays : Ames test for mutagenicity; mitochondrial toxicity screening (e.g., MTT assay in HepG2 cells) .
• In vivo models : Acute oral toxicity in rodents (OECD 423 guidelines), focusing on hepatic/renal biomarkers .